Cas no 312-28-7 (Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-)

• Product Name: Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-
• CAS No: 312-28-7
• MF: C₁₂H₆BrFN₂O₆S
• MW: 405.153244495392
• CID: 316211
• PubChem ID: 227099
• Update Time: 2025-04-19

Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-
• 4-(4-bromo-3-nitrophenyl)sulfonyl-1-fluoro-2-nitrobenzene
• (4-Brom-3-nitro-phenyl)-(4-fluor-3-nitro-phenyl)-sulfon
• (4-bromo-3-nitro-phenyl)-(4-fluoro-3-nitro-phenyl)-sulfone
• 1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitrobenzene
• AC1L5F91
• AC1Q5ALV
• AG-J-33666
• AR-1C1994
• CTK4G6583
• NSC18288
• NSC-18288
• 312-28-7
• DTXSID10280730

• Inchi： 1S/C12H6BrFN2O6S/c13-9-3-1-7(5-11(9)15(17)18)23(21,22)8-2-4-10(14)12(6-8)16(19)20/h1-6H
• InChI Key： IEYGRQDCZUCHRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])S(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 403.91138
• Monoisotopic Mass: 403.911397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 3.2

Experimental Properties

• Density: 1.826
• Boiling Point: 528.5°Cat760mmHg
• Flash Point: 273.4°C
• Refractive Index: 1.642
• PSA: 120.42
• LogP: 5.36460